Cas no 862794-27-2 (1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-methylpiperidine)

• Product Name: 1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-methylpiperidine
• CAS No: 862794-27-2
• MF: C₁₉H₁₉ClN₂O₄S
• MW: 406.883162736893
• CID: 5422111
• Update Time: 2025-07-19

1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)-5-(4-methylpiperidin-1-yl)-1,3-oxazole
• 1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-methylpiperidine

• Inchi： 1S/C19H19ClN2O4S/c1-13-8-10-22(11-9-13)19-18(21-17(26-19)16-3-2-12-25-16)27(23,24)15-6-4-14(20)5-7-15/h2-7,12-13H,8-11H2,1H3
• InChI Key： SNWPCRFCLINAGW-UHFFFAOYSA-N
• SMILES： N1(C2OC(C3=CC=CO3)=NC=2S(C2=CC=C(Cl)C=C2)(=O)=O)CCC(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-methylpiperidine

Recent Advances in the Study of 1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-methylpiperidine (CAS: 862794-27-2)

The compound 1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-methylpiperidine (CAS: 862794-27-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, mechanism of action, and biological activities, as well as its implications for drug development.

Recent studies have focused on the optimization of the synthetic pathway for 862794-27-2, highlighting improvements in yield and purity. A novel multi-step synthesis approach has been reported, which involves the coupling of 4-chlorobenzenesulfonyl chloride with a furan-oxazole intermediate, followed by piperidine ring formation. This method has demonstrated scalability and reproducibility, making it suitable for industrial applications.

In terms of biological activity, 862794-27-2 has shown promising results as a modulator of specific protein-protein interactions (PPIs) involved in inflammatory pathways. In vitro assays revealed its ability to inhibit the NF-κB signaling pathway, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, molecular docking studies have elucidated its binding affinity for key residues in the target proteins, providing a structural basis for further optimization.

Pharmacokinetic studies of 862794-27-2 have also been conducted, demonstrating favorable absorption and distribution profiles in rodent models. However, challenges remain in improving its metabolic stability and reducing off-target effects. Recent efforts have explored structural modifications to enhance its bioavailability and selectivity, with some derivatives showing improved in vivo efficacy.

In conclusion, 1-4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-1,3-oxazol-5-yl-4-methylpiperidine represents a promising scaffold for the development of novel anti-inflammatory agents. Continued research into its mechanism of action and optimization of its pharmacological properties will be critical for advancing this compound toward clinical trials. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into therapeutic applications.